ethyl 2-(3-fluoro-4-(MethylcarbaMoyl)phenylaMino)-2-Methylpropanoate
ethyl 2-(3-fluoro-4-(MethylcarbaMoyl)phenylaMino)-2-Methylpropanoate
Brand Name:
Vulcanchem
CAS No.:
1258638-92-4
VCID:
VC0060050
InChI:
InChI=1S/C14H19FN2O3/c1-5-20-13(19)14(2,3)17-9-6-7-10(11(15)8-9)12(18)16-4/h6-8,17H,5H2,1-4H3,(H,16,18)
SMILES:
CCOC(=O)C(C)(C)NC1=CC(=C(C=C1)C(=O)NC)F
Molecular Formula:
C14H19FN2O3
Molecular Weight:
282.315
ethyl 2-(3-fluoro-4-(MethylcarbaMoyl)phenylaMino)-2-Methylpropanoate
CAS No.: 1258638-92-4
Main Products
VCID: VC0060050
Molecular Formula: C14H19FN2O3
Molecular Weight: 282.315
| CAS No. | 1258638-92-4 |
|---|---|
| Product Name | ethyl 2-(3-fluoro-4-(MethylcarbaMoyl)phenylaMino)-2-Methylpropanoate |
| Molecular Formula | C14H19FN2O3 |
| Molecular Weight | 282.315 |
| IUPAC Name | ethyl 2-[3-fluoro-4-(methylcarbamoyl)anilino]-2-methylpropanoate |
| Standard InChI | InChI=1S/C14H19FN2O3/c1-5-20-13(19)14(2,3)17-9-6-7-10(11(15)8-9)12(18)16-4/h6-8,17H,5H2,1-4H3,(H,16,18) |
| Standard InChIKey | GBQUYIPPBGFGPC-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(C)(C)NC1=CC(=C(C=C1)C(=O)NC)F |
| PubChem Compound | 56971687 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume